• Gboxin
    • Cat. No.:
    • B607609
    • CAS No.:
    • 2101315-36-8
    • Molecular Formula:
    • C22H33ClN2O2
    • Molecular Weight:
    • 393.0 g/mol
    Description
    Gboxin is an inhibitor of oxidative phosphorylation in cancer cells, which have a higher mitochondrial proton gradient and pH compared with non-cancerous cells. It increases the mitochondrial membrane potential ...
  • Gcn2-IN-1
    • Cat. No.:
    • B607612
    • CAS No.:
    • Molecular Formula:
    • C19H18N10O
    • Molecular Weight:
    • 402.4 g/mol
    Description
    GCN2 Inhibitor A-92 is a novel inhibitor of general control nonderepressible 2 kinase (GCN2 or EIF2AK4) stress response.
  • Inavolisib
    • Cat. No.:
    • B607613
    • CAS No.:
    • 2060571-02-8
    • Molecular Formula:
    • C18H19F2N5O4
    • Molecular Weight:
    • 407.4 g/mol
    Description
    PIK3CA is one of the most frequently mutated oncogenes, with the resulting mutated p110α protein it encodes playing a central role in tumor cell proliferation. Chemotherapeutic agents targeting the PI3K p110α ca...
  • Paxalisib
    • Cat. No.:
    • B607614
    • CAS No.:
    • 1382979-44-3
    • Molecular Formula:
    • C18H22N8O2
    • Molecular Weight:
    • 382.4 g/mol
    Description
    GDC-0084 is under investigation in clinical trial NCT03696355 (Study of GDC-0084 in Pediatric Patients With Newly Diagnosed Diffuse Intrinsic Pontine Glioma or Diffuse Midline Gliomas).
    Paxalisib is a phospha...
  • GDC-0326
    • Cat. No.:
    • B607616
    • CAS No.:
    • 1282514-88-8
    • Molecular Formula:
    • C19H22N6O3
    • Molecular Weight:
    • 382.4 g/mol
    Description
    GDC-0326 is an organic heterotricyclic compound that is 5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine substituted by 1-(propan-2-yl)-1H-1,2,4-triazol-5-yl and [(2S)-1-amino-1-oxopropan-2-yl]oxy groups at positions...
  • GDC-0339
    • Cat. No.:
    • B607617
    • CAS No.:
    • 1428569-85-0
    • Molecular Formula:
    • C20H22F3N7OS
    • Molecular Weight:
    • 465.5 g/mol
    Description
    GDC-0339 is a bioavailable and efficacious PIM inhibitor for multiple myeloma.
  • GDC-0349
    • Cat. No.:
    • B607618
    • CAS No.:
    • 1207360-89-1
    • Molecular Formula:
    • C24H32N6O3
    • Molecular Weight:
    • 452.5 g/mol
    Description
    GDC-0349 has been used in trials studying the treatment of Non-Hodgkin's Lymphoma, Solid Tumor.
    mTOR Inhibitor GDC-0349 is an orally bioavailable, ATP-competitive, tetrahydroquinazoline (THQ)-based inhibitor ...
  • GDC-0425
    • Cat. No.:
    • B607619
    • CAS No.:
    • 1200129-48-1
    • Molecular Formula:
    • C18H19N5O
    • Molecular Weight:
    • 321.384
    Description
    GDC-0425, also known as RG7602. is an oral, selective Chk1 inhibitor. GDC-0425 enhances gemcitabine (gem) efficacy in tumor xenograft models. Greater chemopotentiation is observed in cancer cell lines lacking p...
  • GDC0575 hydrochloride
    • Cat. No.:
    • B607620
    • CAS No.:
    • 1657014-42-0
    • Molecular Formula:
    • C16H21BrClN5O
    • Molecular Weight:
    • 414.7 g/mol
    Description
    GDC-0575, also known as ARRY-575 and RG7741, is a potent and selective inhibitor of cell cycle checkpoint kinase 1 (Chk1) with an IC50 of 1.2 nM. Chk1 inhibitor GDC-0575 specifically binds to and inhibits Chk1;&...
  • GDC-0575
    • Cat. No.:
    • B607621
    • CAS No.:
    • Molecular Formula:
    • C16H20BrN5O
    • Molecular Weight:
    • 378.27 g/mol
    Description
    GDC-0575 is an inhibitor of checkpoint kinase 1 (Chk1;  IC50 = 1.2 nM). It is greater than 30-fold selective for Chk1 over a panel of more than 450 wild-type and mutant kinases. GDC-0575 (500 nM) enhances a...
© Copyright 2026 BenchChem. All Rights Reserved.